![molecular formula C27H27NO4S B557629 Fmoc-S-benzyl-D-penicillamine CAS No. 139551-73-8](/img/structure/B557629.png)
Fmoc-S-benzyl-D-penicillamine
Overview
Description
Fmoc-S-benzyl-D-penicillamine is a derivative of D-Penicillamine . It has a molecular formula of C27H27NO4S and a molecular weight of 461.58 . It is used in the field of proteomics research .
Synthesis Analysis
This compound can be synthesized from the corresponding N-carboxyanhydrides (NCA) . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string: CC©(C@HO)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)SCC4=CC=CC=C4 .Chemical Reactions Analysis
The Fmoc group in this compound is rapidly removed by base . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct .Scientific Research Applications
Fmoc-modified amino acids, including Fmoc-S-benzyl-D-penicillamine, show remarkable self-assembly features and are used for applications in cell cultivation, bio-templating, optical, drug delivery, catalytic, therapeutic, and antibiotic properties due to their inherent hydrophobicity and aromaticity (Tao, Levin, Adler-Abramovich, & Gazit, 2016).
The study of Fmoc-protected aromatic amino acids, including derivatives of this compound, revealed their efficient self-assembly and hydrogelation capabilities in aqueous solvents. This property is significantly influenced by the side-chain halogenation of the benzyl group, which enhances their assembly into amyloid-like fibrils (Ryan, Anderson, & Nilsson, 2010).
This compound has been used in the preparation of protected phosphoamino acids, which are crucial in the synthesis of pharmaceutical compounds such as Forigerimod, investigated for Systemic Lupus Erythematosus (SLE) treatment (Petrillo, Mowrey, Allwein, & Bakale, 2012).
In a study focusing on peptide synthesis, this compound was used for the preparation of peptide thioester carrying N-linked core pentasaccharide, which was successfully applied in the synthesis of the first Ig domain of emmprin (Hojo, Haginoya, Matsumoto, Nakahara, Nabeshima, Toole, & Watanabe, 2003).
A study on fluorometric determination of D-penicillamine used 9-fluorenylmethyl pentafluorophenyl carbonate (FMPC), a derivative related to this compound, demonstrating its application in sensitive and precise analytical methods (Byeon, Choi, & Yoo, 1990).
Future Directions
Mechanism of Action
Target of Action
Fmoc-S-benzyl-D-penicillamine, also known as Fmoc-D-Pen(Bzl)-OH, is primarily used in the field of proteomics research . Its primary targets are the amine groups of amino acids, which it protects during peptide synthesis .
Mode of Action
The compound acts as a protecting group for amines during peptide synthesis . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . This interaction results in the formation of a stable compound that can withstand the conditions of peptide synthesis.
Action Environment
The action of this compound is highly dependent on the specific conditions of the peptide synthesis process. Factors such as temperature, pH, and the presence of other reactants can influence the compound’s efficacy and stability. For instance, the compound is typically stored at temperatures of 0-8°C to maintain its stability .
properties
IUPAC Name |
(2S)-3-benzylsulfanyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H27NO4S/c1-27(2,33-17-18-10-4-3-5-11-18)24(25(29)30)28-26(31)32-16-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,23-24H,16-17H2,1-2H3,(H,28,31)(H,29,30)/t24-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVXKVWYRXVISMT-DEOSSOPVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)SCC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)([C@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)SCC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H27NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80628645 | |
Record name | 3-(Benzylsulfanyl)-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-D-valine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80628645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
461.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
139551-73-8 | |
Record name | 3-(Benzylsulfanyl)-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-D-valine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80628645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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